Cas no 78628-28-1 (2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethyl acetate)
2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethyl acetate Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethyl acetate
- 3-[3-(1-Piperidylmethyl)phenoxy]propylcarbamoylmethyl acetate
- [2-oxo-2-[3-[3-(piperidin-1-ylmethyl)phenoxy]propylamino]ethyl] acetate
- ROXATIDINE ACETATE
- 2-(Acetyloxy)-N-(3-(3-(1-piperidinylmethyl)phenoxy)propyl)acetamide
- Aceroxatidine
- Pifatidine
- Roxatidina
- Roxatidina [Spanish]
- Roxatidinum
- Roxatidinum [Latin]
- BRN 5829308
- HY-B0305
- SR-01000763240-3
- Roxatidine acetate (BAN)
- SCHEMBL1393
- AC-8537
- AB00698491_09
- ZUP3LSD0DO
- Acetamide, 2-(acetyloxy)-N-(3-(3-(1-piperidinylmethyl)phenoxy)propyl)-
- D08495
- ({3-[3-(piperidin-1-ylmethyl)phenoxy]propyl}carbamoyl)methyl acetate
- FT-0630861
- DTXSID2048325
- 78628-28-1 (roxatidine acetate)
- CS-0013784
- 78628-28-1
- Aceroxatidine; Pifatidine
- A917547
- ACETAMIDE, 2-(ACETYLOXY)-N-(3-(3-(1-PIPERIDINYLMETHYL)PHENOXY)PROPYL-
- SMTZFNFIKUPEJC-UHFFFAOYSA-N
- ROXATIDINE ACETATE [WHO-DD]
- A839385
- HMS2090N03
- CHEMBL46102
- DB08806
- 2-oxo-2-(3-(3-(piperidin-1-ylmethyl)phenoxy)propylamino)ethyl acetate
- Roxatidine acetate [INN:BAN]
- CHEBI:94758
- UNII-ZUP3LSD0DO
- L013395
- AKOS005066299
- AB00698491_08
- NS00099003
- 2-hydroxy-N-[3-[3-(1-piperidylmethyl)phenoxy]propyl]acetamide hydrochloride
- NCGC00167499-01
- AB00698491-07
- 2-Oxo-2-({3-[3-(piperidin-1-ylmethyl)phenoxy]propyl}amino)ethyl acetate
- Q20077596
- Roxane
- BDBM50404032
- Acetamide, 2-(acetyloxy)-N-[3-[3-(1-piperidinylmethyl)phenoxy]propyl]-
- roxatidine-acetate
- ROXATIDINE ACETATE [VANDF]
- ROXATIDINEACETATE
- ROXATIDINE ACETATE [MI]
- SR-01000763240
- BRD-K81855038-003-14-7
- BRD-K81855038-003-12-1
- BRD-K81855038-003-13-9
- DB-056321
-
- MDL: MFCD00866898
- Inchi: 1S/C19H28N2O4/c1-16(22)25-15-19(23)20-9-6-12-24-18-8-5-7-17(13-18)14-21-10-3-2-4-11-21/h5,7-8,13H,2-4,6,9-12,14-15H2,1H3,(H,20,23)
- InChI Key: SMTZFNFIKUPEJC-UHFFFAOYSA-N
- SMILES: O(CCCNC(COC(C)=O)=O)C1=CC=CC(=C1)CN1CCCCC1
Computed Properties
- Exact Mass: 348.20500
- Monoisotopic Mass: 348.205
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 11
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 67.9A^2
Experimental Properties
- Color/Form: White or off white powder
- Density: 1.13
- Melting Point: 59-60°
- Boiling Point: 537.3°C at 760 mmHg
- Flash Point: 278.7 °C
- Refractive Index: 1.532
- PSA: 67.87000
- LogP: 2.44950
2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethyl acetate Security Information
- WGK Germany:3
- Safety Instruction: S26; S36; S37/39
- RTECS:HA1595000
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22; R36/37/38
- Toxicity:LD50 orally in male mice: 1000 mg/kg (Shibata)
- Storage Condition:Sealed in dry,2-8°C(BD150559)
2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethyl acetate Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethyl acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM180369-1g |
2-oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethyl acetate |
78628-28-1 | 95% | 1g |
$729 | 2021-08-05 | |
| Chemenu | CM180369-1g |
2-oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethyl acetate |
78628-28-1 | 95% | 1g |
$729 | 2022-06-10 | |
| eNovation Chemicals LLC | D553703-1g |
2-Oxo-2-((3-(3-(piperidin-1-ylMethyl)phenoxy)propyl)aMino)ethyl acetate |
78628-28-1 | 97% | 1g |
$1720 | 2023-05-14 | |
| Ambeed | A276292-1g |
Roxatidine Acetate |
78628-28-1 | 98+% | 1g |
$661.0 | 2025-04-16 | |
| eNovation Chemicals LLC | D553703-25g |
2-Oxo-2-((3-(3-(piperidin-1-ylMethyl)phenoxy)propyl)aMino)ethyl acetate |
78628-28-1 | 97% | 25g |
$240 | 2025-02-20 | |
| eNovation Chemicals LLC | D553703-5g |
2-Oxo-2-((3-(3-(piperidin-1-ylMethyl)phenoxy)propyl)aMino)ethyl acetate |
78628-28-1 | 97% | 5g |
$160 | 2025-02-20 | |
| eNovation Chemicals LLC | D553703-5g |
2-Oxo-2-((3-(3-(piperidin-1-ylMethyl)phenoxy)propyl)aMino)ethyl acetate |
78628-28-1 | 97% | 5g |
$160 | 2024-05-24 | |
| eNovation Chemicals LLC | D553703-25g |
2-Oxo-2-((3-(3-(piperidin-1-ylMethyl)phenoxy)propyl)aMino)ethyl acetate |
78628-28-1 | 97% | 25g |
$240 | 2024-05-24 | |
| eNovation Chemicals LLC | D553703-5g |
2-Oxo-2-((3-(3-(piperidin-1-ylMethyl)phenoxy)propyl)aMino)ethyl acetate |
78628-28-1 | 97% | 5g |
$160 | 2025-02-27 | |
| eNovation Chemicals LLC | D553703-25g |
2-Oxo-2-((3-(3-(piperidin-1-ylMethyl)phenoxy)propyl)aMino)ethyl acetate |
78628-28-1 | 97% | 25g |
$240 | 2025-02-27 |
2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethyl acetate Suppliers
2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethyl acetate Related Literature
-
Roxane Ridolfo,David S. Williams,Jan C. M. van Hest Polym. Chem. 2020 11 2775
-
Nan Jia,Erica Rosella,Estelle Juère,Roxane Pouliot,Freddy Kleitz,Jesse Greener Lab Chip 2020 20 1066
-
Riccardo Rubbiani,Wenyu Wu,Anu Naik,Michele Larocca,Lukas Schneider,Roxane Padrutt,Vipin Babu,Christiane K?nig,Doris Hinger,Caroline Maake,Stefano Ferrari,Gilles Gasser,Bernhard Spingler Chem. Commun. 2020 56 14373
-
Ali Younes,Gilles Montavon,Sébastien G. Gouin,Emy André-Joyaux,Roxane Peumery,Thibaut Chalopin,Cyrille Alliot,Marcel Mokili,Julie Champion,David Deniaud Chem. Commun. 2017 53 6492
-
Damien Mertz,Huixi Wu,Jy Shyuan Wong,Jiwei Cui,Pramudana Tan,Roxane Alles,Frank Caruso J. Mater. Chem. 2012 22 21434
Additional information on 2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethyl acetate
2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethyl Acetate: A Comprehensive Overview
2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethyl acetate, commonly referenced by its CAS number CAS No. 78628-28-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate molecular structure, which includes a piperidine ring, a phenoxy group, and an acetate moiety. The combination of these functional groups imparts unique chemical properties, making it a subject of interest in both academic and industrial research.
The synthesis of 2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethyl acetate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, reducing costs and improving purity. Researchers have also explored the use of catalytic systems to enhance reaction yields, further underscoring the compound's importance in modern chemical synthesis.
One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have shown that 2-Oxo... exhibits significant bioactivity, particularly in modulating cellular signaling pathways. For instance, recent research has highlighted its ability to inhibit certain kinases involved in cancer progression, suggesting its potential as an anti-cancer therapeutic agent. Additionally, the compound has demonstrated anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases.
The structural versatility of CAS No. 78628-28-1 allows for further functionalization, enabling the creation of derivative compounds with enhanced bioavailability or selectivity. This has led to a surge in interest from pharmaceutical companies seeking novel drug candidates. Furthermore, the compound's stability under various physiological conditions makes it an attractive option for drug delivery systems.
In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 2-Oxo.... Preliminary findings indicate that the compound undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint. However, further research is required to fully understand its ecological implications and ensure safe handling practices.
The integration of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its three-dimensional structure, electronic distribution, and interaction with biological targets. These computational approaches have complemented experimental findings, accelerating the discovery process and enhancing our ability to predict the compound's behavior in different scenarios.
In conclusion, 2-Oxo..., with its unique structure and diverse applications, continues to be a focal point in chemical and pharmaceutical research. As new findings emerge and technological advancements pave the way for innovative applications, this compound holds immense promise for contributing to advancements in medicine and beyond.
78628-28-1 (2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethyl acetate) Related Products
- 78273-80-0(Roxatidine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)